Cas no 198633-76-0 (2-Fluoro-6-methylbenzonitrile)

• Product Name: 2-Fluoro-6-methylbenzonitrile
• CAS No: 198633-76-0
• MF: C₈H₆FN
• MW: 135.138345241547
• MDL: MFCD06660277
• CID: 135143
• PubChem ID: 354335369
• Update Time: 2025-10-23

2-Fluoro-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methylbenzonitrile
• Benzonitrile,2-fluoro-6-methyl-
• 2-Cyano-3-fluorotoluene
• 6-Fluoro-o-tolunitrile
• 2-Cyano-3-fluorotoluene, 6-Fluoro-o-tolunitrile
• Benzonitrile, 2-fluoro-6-methyl-
• 2-Fluoro-6-methyl-benzonitrile
• PubChem4790
• 2-fluro-6-methylbenzonitrile
• KSC497I4N
• 2-fluoro-6-methylbenzonitrile;
• UCSKOUQDVWADGZ-UHFFFAOYSA-N
• BCP24602
• 6-fluoro-2-methylbenzenecarbonitrile
• SBB064355
• CL8167
• 2-Fluoro-
• 198633-76-0
• SCHEMBL286715
• AC-4082
• DTXSID60595528
• GEO-02692
• AM61822
• PS-9120
• Z432098866
• FT-0650542
• 2-Fluoro-6-methylbenzonitrile, 97%
• SY064719
• AKOS005063895
• CS-W013355
• EN300-43126
• W-200200
• F1123
• A4351
• MFCD06660277
• DB-011037

• MDL： MFCD06660277
• Inchi： 1S/C8H6FN/c1-6-3-2-4-8(9)7(6)5-10/h2-4H,1H3
• InChI Key： UCSKOUQDVWADGZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C#N

Computed Properties

• Exact Mass: 135.04800
• Monoisotopic Mass: 135.048427358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2.1

Experimental Properties

• Melting Point: 44.0 to 48.0 deg-C
• Boiling Point: 207.4℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• PSA: 23.79000
• LogP: 2.00578

2-Fluoro-6-methylbenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R37/38
• Safety Term：S26-39
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Fluoro-6-methylbenzonitrile

Comprehensive Overview of 2-Fluoro-6-methylbenzonitrile (CAS No. 198633-76-0): Properties, Applications, and Industry Insights

2-Fluoro-6-methylbenzonitrile (CAS No. 198633-76-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzonitrile derivative is characterized by its unique molecular structure, combining a fluorine substituent with a methyl group on an aromatic ring. Such structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science applications.

The compound's chemical stability and reactivity have made it a subject of interest for researchers exploring novel heterocyclic compounds. Recent studies highlight its potential as a building block for biologically active molecules, with particular relevance to central nervous system (CNS) targeting pharmaceuticals. The presence of both electron-withdrawing (fluorine) and electron-donating (methyl) groups creates interesting electronic properties that can influence molecular interactions in biological systems.

From a synthetic chemistry perspective, 2-Fluoro-6-methylbenzonitrile serves as a versatile precursor for various transformations. Its nitrile functional group can be readily converted into carboxylic acids, amides, or heterocycles, while the aromatic fluorine offers opportunities for further functionalization through cross-coupling reactions. These characteristics align with current industry trends favoring modular synthesis approaches and late-stage functionalization strategies in medicinal chemistry.

The compound's physicochemical properties have been extensively studied to support its applications. With a molecular weight of 135.14 g/mol and typical benzonitrile solubility characteristics, it demonstrates good stability under standard laboratory conditions. Researchers particularly value its compatibility with palladium-catalyzed reactions, making it suitable for modern transition metal-catalyzed processes that dominate contemporary organic synthesis methodologies.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable routes to fluorinated compounds like 2-Fluoro-6-methylbenzonitrile. Recent advancements in electrochemical fluorination and flow chemistry techniques have opened new possibilities for its production with reduced environmental impact. These developments respond to increasing regulatory pressures and industry demands for eco-friendly synthetic pathways.

Analytical characterization of CAS No. 198633-76-0 typically involves standard techniques including NMR spectroscopy (showing characteristic fluorine coupling patterns), mass spectrometry, and HPLC purity analysis. The compound's distinct spectral signatures facilitate quality control in industrial settings, where precise structural verification is crucial for downstream applications.

Market trends indicate rising demand for fluorinated building blocks like 2-Fluoro-6-methylbenzonitrile, driven by expansion in small molecule drug development and advanced material science. Industry reports suggest particular growth in applications related to liquid crystal materials and organic electronic components, where its combination of electronic and steric properties offers advantages in molecular design.

Safety considerations for handling 2-Fluoro-6-methylbenzonitrile follow standard laboratory protocols for nitrile compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during manipulation. Storage typically requires protection from moisture and extreme temperatures to maintain chemical integrity over extended periods.

Future research directions for this compound may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The unique electronic effects created by its substitution pattern could prove valuable in designing asymmetric catalysts or functional materials with tailored properties. Such applications would align with broader scientific movements toward precision molecular engineering.

For researchers sourcing 2-Fluoro-6-methylbenzonitrile, quality parameters to verify include HPLC purity (typically ≥98%), water content, and residual solvent levels. Reputable suppliers provide comprehensive certificates of analysis and structural characterization data to support research and development activities. The compound's commercial availability has increased in recent years to meet growing demand from contract research organizations and academic institutions.

In conclusion, 2-Fluoro-6-methylbenzonitrile (CAS No. 198633-76-0) represents an important fluorinated building block with diverse applications across chemical research sectors. Its balanced combination of reactivity and stability, coupled with interesting electronic properties, ensures its continued relevance in developing advanced materials and bioactive compounds. As synthetic methodologies evolve and applications expand, this compound will likely maintain its position as a valuable tool for molecular innovation.